Cas no 1511870-71-5 (2-(1-ethyl-1H-imidazol-2-yl)-2-oxoacetic acid)

• Product Name: 2-(1-ethyl-1H-imidazol-2-yl)-2-oxoacetic acid
• CAS No: 1511870-71-5
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 6427562
• PubChem ID: 66669024
• Update Time: 2025-10-28

2-(1-ethyl-1H-imidazol-2-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-1H-imidazol-2-yl)-2-oxoacetic acid
• 1511870-71-5
• EN300-1854516
• SCHEMBL370634

• Inchi： 1S/C7H8N2O3/c1-2-9-4-3-8-6(9)5(10)7(11)12/h3-4H,2H2,1H3,(H,11,12)
• InChI Key： VDPKFTDMCQYKGG-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)C1=NC=CN1CC

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(1-ethyl-1H-imidazol-2-yl)-2-oxoacetic acid

Comprehensive Overview of 2-(1-ethyl-1H-imidazol-2-yl)-2-oxoacetic acid (CAS No. 1511870-71-5)

2-(1-ethyl-1H-imidazol-2-yl)-2-oxoacetic acid (CAS No. 1511870-71-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique imidazole core and oxoacetic acid functional group, serves as a versatile building block for synthesizing more complex molecules. Its molecular structure, which includes an ethyl substituent on the imidazole ring, enhances its solubility and reactivity, making it a valuable intermediate in pharmaceutical research and industrial applications.

The growing interest in 2-(1-ethyl-1H-imidazol-2-yl)-2-oxoacetic acid is partly due to its potential role in drug discovery. Researchers are exploring its utility in designing small-molecule inhibitors and biologically active compounds, particularly in targeting enzymes and receptors involved in metabolic pathways. Its imidazole moiety is known for its ability to form hydrogen bonds, which is crucial for binding to biological targets. This property aligns with current trends in precision medicine and personalized therapeutics, where molecular specificity is paramount.

In addition to its pharmaceutical applications, 2-(1-ethyl-1H-imidazol-2-yl)-2-oxoacetic acid is also being investigated for its potential in green chemistry and sustainable synthesis. With increasing global emphasis on reducing environmental impact, chemists are seeking eco-friendly alternatives to traditional reagents. This compound’s mild reactivity and compatibility with catalytic processes make it a candidate for greener synthetic routes. Its use in catalysis and metal-organic frameworks (MOFs) further highlights its versatility.

Another area of interest is the compound’s role in material science. The imidazole ring system is a common motif in conductive polymers and photovoltaic materials, which are critical for advancements in renewable energy technologies. Researchers are examining how derivatives of 2-(1-ethyl-1H-imidazol-2-yl)-2-oxoacetic acid can improve the efficiency of organic solar cells and light-emitting diodes (LEDs). This aligns with the surge in demand for sustainable energy solutions and carbon-neutral technologies.

From a commercial perspective, the demand for 2-(1-ethyl-1H-imidazol-2-yl)-2-oxoacetic acid is expected to rise due to its multifaceted applications. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of research laboratories and industrial R&D departments. Its CAS No. 1511870-71-5 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. The compound’s stability under standard storage conditions also makes it a practical choice for long-term use.

For those seeking detailed spectroscopic data or synthetic protocols, 2-(1-ethyl-1H-imidazol-2-yl)-2-oxoacetic acid has been extensively documented in scientific literature. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to characterize its structure and purity. These resources are invaluable for researchers aiming to reproduce or modify the compound for specific applications.

In conclusion, 2-(1-ethyl-1H-imidazol-2-yl)-2-oxoacetic acid (CAS No. 1511870-71-5) represents a promising compound with broad applicability across multiple scientific disciplines. Its relevance to drug development, green chemistry, and advanced materials underscores its importance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of today’s most pressing challenges, from healthcare to environmental sustainability.